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Compound of Interest

Compound Name: Tiamulin

Cat. No.: B153960

For Researchers, Scientists, and Drug Development Professionals

Introduction

Tiamulin is a pleuromutilin antibiotic used exclusively in veterinary medicine to treat a variety
of bacterial infections in livestock, particularly swine and poultry. It is highly effective against
Gram-positive bacteria, some Gram-negative bacteria, and mycoplasmas. The mechanism of
action involves the inhibition of protein synthesis by binding to the 50S ribosomal subunit. Due
to the potential for antimicrobial resistance development, robust and standardized in vitro
susceptibility testing is crucial for effective clinical use, surveillance, and drug development.

These application notes provide detailed protocols for determining the in vitro susceptibility of
bacterial isolates to tiamulin using methods standardized by the Clinical and Laboratory
Standards Institute (CLSI). The protocols for broth microdilution, agar dilution, and disk
diffusion are outlined to ensure accurate and reproducible determination of Minimum Inhibitory
Concentrations (MICs) and zone diameters.

Quantitative Data Summary

The following tables summarize the CLSI-recommended quality control (QC) ranges and
interpretive criteria (breakpoints) for tiamulin susceptibility testing. Adherence to these
guidelines is essential for ensuring the accuracy and reproducibility of test results.
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Table 1: Quality Control (QC) Ranges for Tiamulin MIC
| Disk Diffusion Testi

Quality Control Strain

Method

QC Range

Staphylococcus aureus
ATCC® 29213™

Broth Microdilution (MIC)

0.5 - 2 png/mL[1][2]

Staphylococcus aureus
ATCC® 25923™

Disk Diffusion (30 pg disk)

25 - 32 mm[1][2]

Streptococcus pneumoniae
ATCC® 49619™

Broth Microdilution (MIC)

0.5 -4 pg/mL[1]

Actinobacillus
pleuropneumoniae ATCC®
27090™

Broth Microdilution (MIC) in
VFM

8 - 32 ug/mL[1]

Broth Microdilution (MIC) in
HTM

4 - 32 pg/mL[1]

Disk Diffusion (30 pg disk)

12 - 18 mm[1]

VFEM = Veterinary Fastidious Medium; HTM = Haemophilus Test Medium

Table 2: Interpretive Criteria (Breakpoints) for Tiamulin
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Pathogen Susceptible ] ]
Method Intermediate (I) Resistant (R)
Group (S)

Non-fastidious

organisms (e.g., o

_ Broth Dilution
Staphylococci) (MIC) <4 pg/mL[1] 8- 16 pg/mL =32 pg/mL[1]
on Mueller-

Hinton Agar

Disk Diffusion

=19 mm[1] - <11 mm[1]
(30 pg)

Fastidious

organisms (e.g.,

A. suis, E.
rhusiopathiae, S. Broth Dilution
) ) <4 pg/mL[1] - > 32 pg/mL[1]
suis) on enriched  (MIC)
Chocolate
Mueller-Hinton
Agar
Disk Diffusion
> 16 mm[1] - <8 mm[1]
(30 pg)
Actinobacillus o
) Broth Dilution
pleuropneumonia MIC) < 16 pug/mL[3][4] - > 32 pg/mL[4]
e
Disk Diffusion
= 9 mm([3][4] - -
(30 pg)

Experimental Protocols

The following are detailed protocols for performing tiamulin in vitro susceptibility testing. These
are based on established CLSI standards.

Preparation of Tiamulin Stock Solution

Proper preparation of the antimicrobial stock solution is the first critical step for accurate
susceptibility testing.
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Materials:

Tiamulin hydrogen fumarate analytical standard powder

Sterile distilled water or other appropriate solvent as per manufacturer's instructions

Sterile tubes (e.g., polypropylene)

Calibrated analytical balance

Vortex mixer

Procedure:

Determine Potency: Refer to the manufacturer's certificate of analysis for the potency of the
tiamulin powder (e.g., in pg/mg).

o Calculate Powder Mass: Calculate the amount of tiamulin powder needed to prepare a
stock solution of a specific concentration (e.g., 1280 pg/mL). Use the following formula:
Weight (mg) = [Volume (mL) x Concentration (ug/mL)] / Potency (ug/mg)

e Weighing: Aseptically weigh the calculated amount of tiamulin powder.

» Dissolving: Add the appropriate volume of sterile distilled water to the powder to achieve the
desired stock concentration.

e Mixing: Vortex thoroughly until the powder is completely dissolved.

o Storage: Aliquot the stock solution into sterile, single-use tubes and store at -20°C or below
until use. Avoid repeated freeze-thaw cycles.

Broth Microdilution MIC Method

This method determines the minimum inhibitory concentration (MIC) of tiamulin in a liquid
growth medium.

Workflow Diagram:
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4 Preparation

Prepare Tiamulin

Stock Solution

Prepare Cation-Adjusted
Mueller-Hinton Broth (CAMHB)

Incubation & Analysis

Plate Preparation & Inoculation
4

Perform Serial Dilutions of
Tiamulin in 96-Well Plate

Inoculate Wells with
Bacterial Suspension
(Final Conc. ~5x10"5 CFU/mL)

Prepare Bacterial Inoculum

(0.5 McFarland)

Preparation

Prepare Tiamulin Create Serial Dilutions
Stock Solution

Plate Preparation

Add Tiamulin Dilutions
to Molten MHA
(1 part drug: 9 parts agar)

Pour Plates and
Allow to Solidify

Inoculation & Analysis

of Tiamulin

Prepare Molten
Mueller-Hinton Agar (MHA)

Prepare Bacterial Inocula
(0.5 McFarland)

Preparation

Prepare Mueller-Hinton

Agar (MHA) Plate

4 Inoculation & Disk Placement Incubation & Analysis

Aseptically Place 30 pg
Tiamulin Disk on Agar

Inoculate MHA Plate with

Swab for Confluent Growth

Prepare Bacterial Inoculum
(0.5 McFarland)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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